2-Chloro-3',4'-dimethoxybenzil
Overview
Description
2-Chloro-3’,4’-dimethoxybenzil, also known as N-(2-chloro-3,4-dimethoxybenzylidene)-4-chloroaniline, is a chemical compound with the molecular formula C17H16Cl2O3. It is a specific inhibitor of human carboxylesterase-2 (hCE-2) .
Synthesis Analysis
2-Chloro-3’,4’-dimethoxybenzil can be synthesized by the condensation reaction of 2-chloro-3,4-dimethoxybenzaldehyde and 4-chloraniline. It may be used in the synthesis of 2-(2-chlorophenyl)-3-(3,4-dimethoxyphenyl)quinoxaline and 3-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,5-diphenylcyclopenta-2,4-dienone .Molecular Structure Analysis
The molecular structure of 2-Chloro-3’,4’-dimethoxybenzil is represented by the linear formula: ClC6H4(CO)2C6H3(OCH3)2 . It has a molecular weight of 304.73 .Chemical Reactions Analysis
There is limited information available on the chemical reactions involving 2-Chloro-3’,4’-dimethoxybenzil .Physical And Chemical Properties Analysis
2-Chloro-3’,4’-dimethoxybenzil has a melting point of 119-123°C (lit.) . It has a density of 1.267 g/cm3 and a boiling point of 467.8ºC at 760 mmHg . The flash point is 188ºC .Scientific Research Applications
Inhibition of Human Carboxylesterase-2
2-Chloro-3’,4’-dimethoxybenzil is a specific inhibitor of human carboxylesterase-2 (hCE-2), an enzyme involved in drug metabolism and detoxification pathways . By inhibiting hCE-2, researchers can study the enzyme’s role in processing various pharmaceuticals and chemicals within the body, leading to better understanding and development of drugs with improved efficacy and safety profiles.
Synthesis of Quinoxaline Derivatives
This compound is utilized in the synthesis of 2-(2-chlorophenyl)-3-(3,4-dimethoxyphenyl)quinoxaline . Quinoxalines are heterocyclic compounds with applications in medicinal chemistry due to their pharmacological properties, including antimicrobial, antiviral, and anticancer activities.
Production of Cyclopenta-dienone Derivatives
It serves as a precursor in the synthesis of 3-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,5-diphenylcyclopenta-2,4-dienone . Cyclopenta-dienone derivatives are important in organic synthesis and can be used to create complex molecular structures in pharmaceuticals and agrochemicals.
Organic Synthesis Building Blocks
2-Chloro-3’,4’-dimethoxybenzil is classified as an organic building block, which means it can be used to construct a wide variety of complex organic molecules for research and industrial applications . Its versatility makes it valuable in the field of synthetic chemistry.
Research Tool in Biochemistry
The compound’s role as an inhibitor of hCE-2 also makes it a valuable tool in biochemical research. It can help in understanding the biochemical pathways and mechanisms involving esterases, which are crucial in metabolizing ester-containing compounds .
Environmental Impact Studies
While specific studies on the environmental impact of 2-Chloro-3’,4’-dimethoxybenzil are not readily available, its use as a research chemical necessitates careful handling and disposal to prevent any potential environmental contamination. Researchers must adhere to safety guidelines to mitigate any risks associated with its use .
Mechanism of Action
Safety and Hazards
2-Chloro-3’,4’-dimethoxybenzil is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
properties
IUPAC Name |
1-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)ethane-1,2-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO4/c1-20-13-8-7-10(9-14(13)21-2)15(18)16(19)11-5-3-4-6-12(11)17/h3-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVSCSFZMZRZHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)C(=O)C2=CC=CC=C2Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1069085 |
Source
|
| Record name | Ethanedione, (2-chlorophenyl)(3,4-dimethoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1069085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3',4'-dimethoxybenzil | |
CAS RN |
56159-70-7 |
Source
|
| Record name | 1-(2-Chlorophenyl)-2-(3,4-dimethoxyphenyl)-1,2-ethanedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56159-70-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Ethanedione, 1-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056159707 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Ethanedione, 1-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanedione, (2-chlorophenyl)(3,4-dimethoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1069085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-3',4'-dimethoxybenzil | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-Chloro-3',4'-dimethoxybenzil in the synthesis of 2-(2-Chlorophenyl)-3-(3,4-dimethoxyphenyl)quinoxaline?
A1: 2-Chloro-3',4'-dimethoxybenzil serves as a crucial reactant in the synthesis of 2-(2-Chlorophenyl)-3-(3,4-dimethoxyphenyl)quinoxaline. The synthesis involves a condensation reaction between 1,2-phenylenediamine and 2-Chloro-3',4'-dimethoxybenzil in boiling acetic acid []. This reaction leads to the formation of the desired quinoxaline derivative.
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